2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride

• IUPAC Name: 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H8N2O2.ClH/c11-8(12)6-3-5-1-2-9-7(5)10-4-6;/h3-4H,1-2H2,(H,9,10)(H,11,12);1H
• InChI Key: SSQDIJVTZWLGMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=C(C=N2)C(=O)O.Cl
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• CAS RN: 2402831-16-5

Description

“2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride” is a chemical compound with the empirical formula C8H8N2O2. It is usually available in solid form.

Molecular Structure Analysis

The molecular structure of “2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride” can be represented by the SMILES string OC(=O)c1cnc2NCCc2c1. The InChI string is 1S/C8H8N2O2/c11-8(12)6-3-5-1-2-9-7(5)10-4-6/h3-4H,1-2H2,(H,9,10)(H,11,12).

Scientific Research Applications

FGFR Inhibition for Cancer Therapy

Abnormal activation of the fibroblast growth factor receptor (FGFR) signaling pathway is implicated in several cancers, including breast cancer, lung cancer, prostate cancer, bladder cancer, and liver cancer. AT37661 belongs to a class of 1H-pyrrolo[2,3-b]pyridine derivatives that target FGFR1, FGFR2, and FGFR3. . In vitro studies have shown that 4h inhibits breast cancer cell proliferation and induces apoptosis. .

Antileishmanial Efficacy

Uniquely functionalized 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives, synthesized using a post-Ugi modification strategy, have been evaluated for their efficacy against visceral leishmaniasis (VL). While this specific compound is not directly mentioned, it falls within the same structural class. .

Cascade Synthesis of Multi-Substituted Derivatives

A novel protocol allows the preparation of multi-substituted dihydrofuropyridine and dihydropyrrolopyridine derivatives from readily available N-propargylic β-enaminones and arylaldehydes or N-sulfonyl imines. .

Mechanism of Action

Target of Action

The primary targets of AT37661 are the fibroblast growth factor receptors (FGFRs). FGFRs play an essential role in various types of tumors . AT37661 exhibits potent activities against FGFR1, 2, and 3 .

Mode of Action

AT37661 interacts with its targets, FGFRs, by inhibiting their activity. This inhibition is achieved through the compound’s ability to bind to these receptors, thereby preventing their normal function .

Biochemical Pathways

The FGFR signaling pathway is the primary pathway affected by AT37661. This pathway regulates organ development, cell proliferation and migration, angiogenesis, and other processes . The abnormal activation of this pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Pharmacokinetics

It is noted that a compound with a low molecular weight, such as at37661, would be an appealing lead compound beneficial to subsequent optimization .

Result of Action

In vitro, AT37661 has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis. Additionally, AT37661 significantly inhibits the migration and invasion of 4T1 cells .

Safety and Hazards

“2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride” is classified as a combustible, acute toxic Cat.3 / toxic compound or compound which causing chronic effects. It is recommended to handle this compound with appropriate safety measures.

Future Directions

The development of 1H-pyrrolo[2,3-b]pyridine derivatives, including “2,3-Dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid;hydrochloride”, as FGFR inhibitors has promising prospects. These compounds could potentially be used in cancer therapy.